Cas no 2227683-93-2 ((2S)-1-(6-methoxynaphthalen-2-yl)propan-2-ol)

• Product Name: (2S)-1-(6-methoxynaphthalen-2-yl)propan-2-ol
• CAS No: 2227683-93-2
• MF: C₁₄H₁₆O₂
• MW: 216.275644302368
• CID: 6370860
• PubChem ID: 93485056
• Update Time: 2025-10-23

(2S)-1-(6-methoxynaphthalen-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(6-methoxynaphthalen-2-yl)propan-2-ol
• 2227683-93-2
• EN300-1804928

• Inchi： 1S/C14H16O2/c1-10(15)7-11-3-4-13-9-14(16-2)6-5-12(13)8-11/h3-6,8-10,15H,7H2,1-2H3/t10-/m0/s1
• InChI Key： NOJXSJQHHXNLHP-JTQLQIEISA-N
• SMILES： O[C@@H](C)CC1C=CC2C=C(C=CC=2C=1)OC

Computed Properties

• Exact Mass: 216.115029749g/mol
• Monoisotopic Mass: 216.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5Ų

Additional information on (2S)-1-(6-methoxynaphthalen-2-yl)propan-2-ol

(2S)-1-(6-Methoxynaphthalen-2-yl)Propan-2-ol: A Comprehensive Overview

The compound with CAS No. 2227683-93-2, commonly referred to as (2S)-1-(6-methoxynaphthalen-2-yl)propan-2-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a naphthol moiety with a chiral alcohol group. The naphthol core provides a rigid aromatic framework, while the chiral alcohol introduces stereochemical complexity, making it a valuable substrate for various applications.

Recent studies have highlighted the potential of (2S)-1-(6-methoxynaphthalen-2-yl)propan-2-ol in drug discovery. Researchers have explored its role as a chiral building block in the synthesis of bioactive molecules. For instance, its ability to participate in enantioselective reactions has been leveraged to construct complex natural product analogs. The methoxy group attached to the naphthol ring enhances the compound's solubility and bioavailability, making it an attractive candidate for pharmaceutical applications.

In addition to its pharmacological relevance, this compound has also found utility in materials science. The naphthol moiety imparts electronic properties that are advantageous in the development of organic semiconductors. Recent advancements have demonstrated its potential as a component in high-performance organic light-emitting diodes (OLEDs). The stereochemistry of the propan-2-ol group plays a crucial role in determining the electronic properties of the material, making it a promising candidate for next-generation electronic devices.

The synthesis of (2S)-1-(6-methoxynaphthalen-2-yl)propan-2-ol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the naphthol ring system, followed by selective methylation and stereoselective alcohol formation. Recent optimizations have focused on improving the enantioselectivity of the synthesis, with researchers employing chiral catalysts to achieve higher yields of the desired enantiomer.

From an environmental perspective, there is growing interest in understanding the fate and behavior of (2S)-1-(6-methoxynaphthalen-2-yl)propan-2-ol in natural systems. Studies have shown that the compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation. These findings are particularly relevant for assessing its potential impact on ecosystems and informing sustainable practices in chemical manufacturing.

In conclusion, (2S)-1-(6-methoxynaphthalen-2-yl)propan-2-ol is a versatile compound with diverse applications across multiple disciplines. Its unique structure and chiral properties make it an invaluable tool for researchers seeking to push the boundaries of organic chemistry and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.